1-Biphenyl-4-YL-2,2,2-trifluoro-ethylamine

• IUPAC Name: 2,2,2-trifluoro-1-(4-phenylphenyl)ethanamine
• InChI: InChI=1S/C14H12F3N/c15-14(16,17)13(18)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9,13H,18H2
• InChI Key: CPLKUCUJUJTRNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(C(F)(F)F)N
• Molecular Formula: C14H12F3N
• Molecular Weight: 251.25 g/mol

Description

1-Biphenyl-4-YL-2,2,2-trifluoro-ethylamine, also known as BTF, is a chemical compound that has been widely studied for its potential applications in scientific research. BTF is a member of the amine family, which are organic compounds that contain a nitrogen atom bonded to one or more carbon atoms. BTF is of particular interest due to its unique chemical structure, which makes it a useful tool for studying biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 1-Biphenyl-4-YL-2,2,2-trifluoro-ethylamine is not fully understood, but it is thought to be related to its ability to interact with and modify the structure and function of proteins. 1-Biphenyl-4-YL-2,2,2-trifluoro-ethylamine has been shown to bind to a variety of proteins, including enzymes and receptors, and to alter their activity in a variety of ways.
Biochemical and Physiological Effects:
1-Biphenyl-4-YL-2,2,2-trifluoro-ethylamine has been shown to have a variety of biochemical and physiological effects, including the inhibition of certain enzymes and receptors, the modulation of ion channels, and the promotion of protein folding. These effects make 1-Biphenyl-4-YL-2,2,2-trifluoro-ethylamine a useful tool for studying a wide range of biological processes, including signal transduction, metabolism, and gene expression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-Biphenyl-4-YL-2,2,2-trifluoro-ethylamine in lab experiments is its high degree of specificity and selectivity. 1-Biphenyl-4-YL-2,2,2-trifluoro-ethylamine has been shown to bind to a wide range of proteins with high affinity, making it a useful tool for studying specific biological processes. However, one limitation of using 1-Biphenyl-4-YL-2,2,2-trifluoro-ethylamine is its potential toxicity, which can limit its use in certain experiments or applications.

Future Directions

There are a number of future directions for research on 1-Biphenyl-4-YL-2,2,2-trifluoro-ethylamine, including the development of new synthesis methods, the discovery of new applications for 1-Biphenyl-4-YL-2,2,2-trifluoro-ethylamine in scientific research, and the investigation of its potential as a therapeutic agent for the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of 1-Biphenyl-4-YL-2,2,2-trifluoro-ethylamine and its effects on biological systems.

Synthesis Methods

1-Biphenyl-4-YL-2,2,2-trifluoro-ethylamine can be synthesized using a variety of methods, including the reaction of 4-bromo-1-biphenyl with 2,2,2-trifluoroethylamine in the presence of a palladium catalyst. This method has been shown to produce high yields of 1-Biphenyl-4-YL-2,2,2-trifluoro-ethylamine with a high degree of purity, making it a popular choice for researchers.

Scientific Research Applications

1-Biphenyl-4-YL-2,2,2-trifluoro-ethylamine has been used in a variety of scientific research applications, including as a fluorescent probe for detecting and quantifying amino acids and other biomolecules. 1-Biphenyl-4-YL-2,2,2-trifluoro-ethylamine has also been used as a tool for studying the structure and function of proteins, as well as for investigating the mechanisms of action of various drugs and other compounds.